Cas no 2058723-81-0 (4-Chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol)

• Product Name: 4-Chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol
• CAS No: 2058723-81-0
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• CID: 5721132
• PubChem ID: 109927260
• Update Time: 2023-10-25

4-Chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-[[4-(hydroxymethyl)piperidin-1-yl]methyl]phenol
• starbld0010908
• 4-chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol
• 2058723-81-0
• F1907-3108
• AKOS026708017
• 4-Piperidinemethanol, 1-[(5-chloro-2-hydroxyphenyl)methyl]-
• 4-Chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol

• Inchi： 1S/C13H18ClNO2/c14-12-1-2-13(17)11(7-12)8-15-5-3-10(9-16)4-6-15/h1-2,7,10,16-17H,3-6,8-9H2
• InChI Key： RMBWNXYYKBWKRM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CN1CCC(CO)CC1)O

Computed Properties

• Exact Mass: 255.1026065g/mol
• Monoisotopic Mass: 255.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• Density: 1.248±0.06 g/cm3(Predicted)
• Boiling Point: 387.7±27.0 °C(Predicted)
• pka: 9.55±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines